Cas no 80646-00-0 (Benzenepropanoic acid, 4-fluoro-b-oxo-)

Benzenepropanoic acid, 4-fluoro-β-oxo-, is a fluorinated aromatic β-keto acid derivative with potential applications in organic synthesis and pharmaceutical intermediates. The presence of the 4-fluoro substituent enhances its reactivity in electrophilic and nucleophilic transformations, while the β-oxo group provides a versatile handle for further functionalization, such as condensation or reduction reactions. This compound is particularly useful in the synthesis of fluorinated heterocycles or as a precursor for bioactive molecules. Its structural features make it valuable for researchers exploring fluorinated analogs in medicinal chemistry. Proper handling under controlled conditions is recommended due to its reactive ketone functionality.
Benzenepropanoic acid, 4-fluoro-b-oxo- structure
80646-00-0 structure
Product Name:Benzenepropanoic acid, 4-fluoro-b-oxo-
CAS No:80646-00-0
MF:C9H7FO3
MW:182.148486375809
MDL:MFCD01310984
CID:882278
PubChem ID:277672
Update Time:2025-06-10

Benzenepropanoic acid, 4-fluoro-b-oxo- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, 4-fluoro-b-oxo-
    • 4-Fluoro-β-oxobenzenepropanoic acid (ACI)
    • 3-(4-Fluorophenyl)-3-oxopropanoic acid
    • NSC 126608
    • p-Fluorobenzoylacetic acid
    • 80646-00-0
    • AKOS006277598
    • SY226864
    • NSC-126608
    • WSWKUJUQMXOEQK-UHFFFAOYSA-N
    • MFCD01310984
    • SCHEMBL904555
    • NSC126608
    • 2-(4-FLUOROBENZOYL)ACETIC ACID
    • DTXSID60298865
    • 3-(4-fluorophenyl)-3-oxoproprionic acid
    • CS-0372608
    • AS-78346
    • MDL: MFCD01310984
    • Inchi: 1S/C9H7FO3/c10-7-3-1-6(2-4-7)8(11)5-9(12)13/h1-4H,5H2,(H,12,13)
    • InChI Key: WSWKUJUQMXOEQK-UHFFFAOYSA-N
    • SMILES: O=C(CC(C1C=CC(F)=CC=1)=O)O

Computed Properties

  • Exact Mass: 182.03792224g/mol
  • Monoisotopic Mass: 182.03792224g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 54.4Ų

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Benzenepropanoic acid, 4-fluoro-b-oxo- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  rt; overnight, rt; rt → 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1 - 2
Reference
Eosin-Y/Cu(OAc)2-catalyzed aerobic oxidative coupling reactions of glycine esters in the dark
Chowdhury, Raghunath, Organic & Biomolecular Chemistry, 2022, 20(27), 5387-5392

Production Method 2

Reaction Conditions
1.1 Catalysts: DNA (uncultured bacterium r_06 clone r_06 histidine kinase gene plus endo-1.4-β-… Solvents: Water ;  36 h, pH 7.5, 37 °C
1.2 Reagents: Perchloric acid Solvents: Water ;  pH 1 - 2, 37 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 11 - 13, 37 °C
Reference
Creation of a (R)-β-transaminase by directed evolution of D-amino acid aminotransferase
Jeon, Hyunwoo; et al, ACS Catalysis, 2022, 12(21), 13207-13214

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: 1,4-Dioxane ;  30 min, rt
1.2 reflux
1.3 Reagents: Ammonium chloride Solvents: Water
1.4 Reagents: Sodium hydroxide Solvents: Water ;  12 h
1.5 Reagents: Hydrochloric acid Solvents: Water ;  acidified, 0 °C
Reference
Copper-Catalysed Decarboxylative Trifluoromethylation of β-Ketoacids
Xu, Xiaolan; et al, Chinese Journal of Chemistry, 2017, 35(11), 1665-1668

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  12 h, rt; rt → 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1 - 2
Reference
The construction of chiral 3-acyl bicyclolactams via a RuPHOX/Pd catalyzed asymmetric allylic substitution cascade of α-carbonylamides
Dong, Siqi; et al, Organic Chemistry Frontiers, 2023, 10(7), 1731-1737

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water ;  0 - 5 °C; 12 h, rt
Reference
Synthesis of novel proxyphylline derivatives with dual Anti-Candida albicans and anticancer activity
Borowiecki, Pawel; et al, European Journal of Medicinal Chemistry, 2018, 150, 307-333

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  12 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified, 0 °C
Reference
Enantioselective decarboxylative Mannich reaction of β-keto acids with C-alkynyl N-Boc N,O-acetals: access to chiral β-keto propargylamines
Zhang, Cong-Cong; et al, Organic & Biomolecular Chemistry, 2021, 19(39), 8607-8612

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  overnight, 70 °C; 70 °C → rt
1.2 Solvents: Water ;  cooled
2.1 Reagents: Sodium hydroxide Solvents: Water ;  12 h, rt; rt → 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1 - 2
Reference
The construction of chiral 3-acyl bicyclolactams via a RuPHOX/Pd catalyzed asymmetric allylic substitution cascade of α-carbonylamides
Dong, Siqi; et al, Organic Chemistry Frontiers, 2023, 10(7), 1731-1737

Benzenepropanoic acid, 4-fluoro-b-oxo- Raw materials

Benzenepropanoic acid, 4-fluoro-b-oxo- Preparation Products

Additional information on Benzenepropanoic acid, 4-fluoro-b-oxo-

Benzenepropanoic acid, 4-fluoro-β-oxo (CAS No. 80646-00-0): A Comprehensive Overview

Benzenepropanoic acid, 4-fluoro-β-oxo (CAS No. 80646-00-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-fluoro-β-keto-benzenepropanoic acid, is characterized by its unique molecular structure, which includes a fluoro-substituted benzene ring and a β-keto carboxylic acid functional group. These structural features contribute to its potential applications in the development of novel therapeutic agents.

The chemical formula of Benzenepropanoic acid, 4-fluoro-β-oxo is C9H7FO3, and it has a molecular weight of approximately 184.15 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the fluorination of a substituted benzene ring followed by the introduction of the β-keto carboxylic acid moiety. The synthetic route for Benzenepropanoic acid, 4-fluoro-β-oxo is well-documented in the literature and can be adapted to produce high-purity material suitable for various applications.

In recent years, Benzenepropanoic acid, 4-fluoro-β-oxo has been extensively studied for its potential biological activities. One of the key areas of interest is its role as an intermediate in the synthesis of fluorinated ketoprofen derivatives, which are known for their anti-inflammatory and analgesic properties. Research has shown that fluorinated ketoprofen derivatives exhibit enhanced potency and reduced side effects compared to their non-fluorinated counterparts, making them promising candidates for the treatment of inflammatory diseases.

Another significant application of Benzenepropanoic acid, 4-fluoro-β-oxo is in the development of antiviral agents. Studies have demonstrated that compounds derived from Benzenepropanoic acid, 4-fluoro-β-oxo can inhibit the replication of various viruses, including influenza and herpes simplex viruses. The mechanism of action involves the disruption of viral enzymes and proteins essential for viral replication, thereby providing a novel approach to antiviral therapy.

The pharmacokinetic properties of Benzenepropanoic acid, 4-fluoro-β-oxo have also been investigated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as a therapeutic agent. Additionally, Benzenepropanoic acid, 4-fluoro-β-oxo has been found to have low toxicity in animal models, further supporting its potential for clinical use.

In the context of drug discovery and development, Benzenepropanoic acid, 4-fluoro-β-oxo serves as a valuable starting material for the synthesis of more complex molecules with enhanced biological activities. The flexibility of its molecular structure allows for the introduction of various functional groups and substituents, enabling researchers to fine-tune the properties of the final product. This versatility makes Benzenepropanoic acid, 4-fluoro-β-oxo an attractive candidate for high-throughput screening and lead optimization processes.

The physical properties of Benzenepropanoic acid, 4-fluoro-β-oxo are also noteworthy. It is a white crystalline solid with a melting point ranging from 155 to 157°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties facilitate its handling and processing in laboratory settings and industrial-scale production.

Recent advancements in analytical techniques have enabled more detailed characterization of Benzenepropanoic acid, 4-fluoro-β-oxo. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These techniques are crucial for ensuring that the compound meets the stringent quality standards required for pharmaceutical applications.

In conclusion, Benzenepropanoic acid, 4-fluoro-β-oxo (CAS No. 80646-00-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for the development of novel therapeutic agents targeting inflammatory diseases and viral infections. As research in this area continues to advance, it is likely that new applications and derivatives of Benzenepropanoic acid, 4-fluoro-β-oxo will emerge, further expanding its impact on human health.

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